Cas no 13369-72-7 (4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole)
13369-72-7 structure
Product Name:4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole
CAS No:13369-72-7
MF:C6H7BrN2
MW:187.037180185318
CID:890350
PubChem ID:50987371
Update Time:2025-04-19
4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 1-allyl-4-bromo-1H-pyrazole
- 4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole
-
- MDL: MFCD12780035
- Inchi: 1S/C6H7BrN2/c1-2-3-9-5-6(7)4-8-9/h2,4-5H,1,3H2
- InChI Key: KMMQAURXVMBQLW-UHFFFAOYSA-N
- SMILES: BrC1C=NN(C=1)CC=C
Computed Properties
- Exact Mass: 185.97926g/mol
- Monoisotopic Mass: 185.97926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 17.8Ų
4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B999958-25mg |
4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole |
13369-72-7 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B999958-50mg |
4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole |
13369-72-7 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B999958-250mg |
4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole |
13369-72-7 | 250mg |
$ 275.00 | 2022-06-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1328520-500mg |
4-Bromo-1-(prop-2-en-1-yl)-1h-pyrazole |
13369-72-7 | 95% | 500mg |
¥2300.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1328520-1g |
4-Bromo-1-(prop-2-en-1-yl)-1h-pyrazole |
13369-72-7 | 95% | 1g |
¥3147.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1328520-2.5g |
4-Bromo-1-(prop-2-en-1-yl)-1h-pyrazole |
13369-72-7 | 95% | 2.5g |
¥7120.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1328520-5g |
4-Bromo-1-(prop-2-en-1-yl)-1h-pyrazole |
13369-72-7 | 95% | 5g |
¥9832.00 | 2024-08-09 | |
| Enamine | EN300-68292-0.05g |
4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole |
13369-72-7 | 95.0% | 0.05g |
$65.0 | 2025-03-21 | |
| Enamine | EN300-68292-0.1g |
4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole |
13369-72-7 | 95.0% | 0.1g |
$96.0 | 2025-03-21 | |
| Enamine | EN300-68292-0.25g |
4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole |
13369-72-7 | 95.0% | 0.25g |
$136.0 | 2025-03-21 |
4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:13369-72-7)4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole
Order Number:A888038
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:23
Price ($):230.0/667.0
Email:sales@amadischem.com
4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:13369-72-7)4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole
Purity:99%/99%
Quantity:1g/5g
Price ($):230.0/667.0